![molecular formula C7H11NO2 B3102856 5-Aza-spiro[2.4]heptane-7-carboxylic acid CAS No. 1427195-37-6](/img/structure/B3102856.png)
5-Aza-spiro[2.4]heptane-7-carboxylic acid
Overview
Description
5-Aza-spiro[2.4]heptane-7-carboxylic acid is a chemical compound with the linear formula C7H11NO2 . It has a molecular weight of 141.17 . The compound is available in an off-white solid form and a light yellow solid form .
Synthesis Analysis
The synthesis of 5-aza-spiro[2.4]heptanes, which includes 5-Aza-spiro[2.4]heptane-7-carboxylic acid, has been achieved via catalytic asymmetric 1,3-dipolar cycloaddition of cyclopropylidene acetate and azomethine ylides . Another method involves the highly enantioselective hydrogenation of protected ethyl 1-(2-aminoaceto)cyclopropanecarboxylates .Molecular Structure Analysis
The IUPAC name for this compound is 5-azaspiro[2.4]heptane-7-carboxylic acid . The InChI code is 1S/C7H11NO2/c9-6(10)5-3-8-4-7(5)1-2-7/h5,8H,1-4H2,(H,9,10) .Physical And Chemical Properties Analysis
5-Aza-spiro[2.4]heptane-7-carboxylic acid has a molecular weight of 141.17 . It is available in an off-white solid form and a light yellow solid form . .Scientific Research Applications
Synthesis and Chemical Properties
Unnatural Amino Acids Synthesis
Spiro compounds like 5-Aza-spiro[2.4]heptane-7-carboxylic acid are used in the synthesis of unnatural amino acids, which are bulky proline analogues with increased lipophilicity. These compounds are obtained from cyclic nitriles through a process involving alkylation, reduction, cyclization, and Strecker synthesis (Teetz & Gaul, 1984).
Facile Synthesis Method Development
Research has focused on developing facile synthesis methods for highly functional 5-aza-spiro[2,4]heptanes, which are valuable for drug discovery. This involves catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides and ethyl cyclopropylidene acetate (Liu et al., 2011).
Acid-Catalyzed Reactions
The acid-catalyzed reactions of 1-oxadispiro[2.1.2.2]nonane have been studied, leading to a deeper understanding of the chemistry of spiro compounds like 5-Aza-spiro[2.4]heptane-7-carboxylic acid. These studies involve the exploration of transannular ring expansion in monocyclic substrates (Adam & Crämer, 1987).
Amino Acid Derivatives Synthesis
The synthesis of amino acids derivatives, such as 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid, is another application. These amino acids are used in chemistry, biochemistry, and drug design due to their sterically constrained structures (Radchenko et al., 2010).
Asymmetric Synthesis
Asymmetric synthesis of spiro pyrrolidines with contiguous quaternary centers is another area of interest. This involves using Cu(I)-catalyzed asymmetric endo-selective 1,3-dipolar cycloaddition to create bioactive 5-aza-spiro[2,4]heptanes (Liu et al., 2015).
Medicinal Chemistry and Drug Design
Spiro Compound Synthesis for Drug Discovery
Novel approaches in the synthesis of spiro compounds, such as spiro[2.4]heptane derivatives, are crucial for the development of new drugs. These compounds have applications in creating new medications due to their unique chemical structures (Föhlisch et al., 2002).
Glutamic Acid Analogs Based on Spiro[3.3]heptane
The design and synthesis of glutamic acid analogs based on the spiro[3.3]heptane skeleton are significant for probing the topologies of different glutamate receptors. These compounds have potential applications in neurochemistry and pharmaceuticals (Radchenko et al., 2008).
Conformationally Restricted Amino Acid Analogues
The synthesis of conformationally restricted amino acid analogues based on spiro compounds can be used in mechanistic studies or in the search for biologically active compounds. This involves mimicking glutamate in a range of restricted conformations (Chernykh et al., 2014).
Safety and Hazards
properties
IUPAC Name |
5-azaspiro[2.4]heptane-7-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO2/c9-6(10)5-3-8-4-7(5)1-2-7/h5,8H,1-4H2,(H,9,10) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWXWMEGIVQLEOG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12CNCC2C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Aza-spiro[2.4]heptane-7-carboxylic acid |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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